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Compound of Interest

Compound Name: (3E,5Z)-undeca-1,3,5-triene

Cat. No.: B010836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecatrienes are a group of volatile organic compounds with potential applications in the

flavor, fragrance, and pharmaceutical industries. Notably, the isomer (3E,5Z)-undeca-1,3,5-
triene has been identified in the brown seaweed Cystophora siliquosa[1]. This document

provides a detailed protocol for the extraction of undecatriene from seaweed using steam

distillation, a common method for isolating volatile compounds from botanical sources[2][3].

The protocol is designed to serve as a foundational method for researchers interested in

exploring the volatile constituents of seaweeds.

Quantitative Data: Physicochemical Properties of
1,3,5-Undecatriene
The following table summarizes key physical and chemical properties of 1,3,5-undecatriene,

which are critical for its extraction and subsequent analysis.
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Property Value Reference

Molecular Formula C11H18 [4]

Molecular Weight 150.26 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid
[4][5]

Odor Green, melon, pineapple, fruity [5][6]

Boiling Point 280-285 °C (at 760 mm Hg) [1][6]

Density 0.788-0.796 g/mL at 25 °C [4][5]

Solubility
Slightly soluble in water;

soluble in fats and oils
[4][5]

Refractive Index 1.510-1.518 at 20 °C [4][5]

FEMA Number 3795 [4][5]

Experimental Protocol: Steam Distillation of
Undecatriene from Seaweed
This protocol outlines the steps for extracting undecatriene from seaweed biomass using steam

distillation.

1. Materials and Equipment

Seaweed Biomass: Fresh or dried seaweed (e.g., Cystophora siliquosa).

Reagents: Deionized water, Sodium Chloride (NaCl), Dichloromethane (or other suitable

non-polar solvent).

Apparatus:

Steam generator

Distillation flask
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Clavenger-type apparatus (for oils less dense than water)

Condenser

Receiving flask

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware and consumables

2. Pre-processing of Seaweed Biomass

Washing: Thoroughly wash the fresh seaweed with tap water to remove sand, salts, and

other marine debris. Follow with a final rinse using deionized water.

Drying (Optional but Recommended): Air-dry or use a lyophilizer to reduce the water content

of the seaweed. This can improve extraction efficiency.

Grinding: Grind the dried seaweed into a coarse powder to increase the surface area for

efficient steam penetration.

3. Steam Distillation Procedure

Place the ground seaweed biomass into the distillation flask.

Add deionized water to the flask to cover the biomass.

Set up the steam distillation apparatus, ensuring all joints are properly sealed.

Connect the steam generator to the distillation flask.

Begin passing steam through the seaweed biomass. The steam will cause the volatile

undecatriene to vaporize.

The mixture of steam and undecatriene vapor will travel to the condenser.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cooled condensate (water and undecatriene) will be collected in the receiving flask of

the Clavenger apparatus.

Continue the distillation process for a predetermined duration (e.g., 3-4 hours), or until no

more oil is observed to be collecting.

4. Isolation and Purification of Undecatriene

After distillation, allow the collected distillate to cool to room temperature.

The undecatriene, being an oil and less dense than water, will form a layer on top of the

aqueous layer.

To enhance the separation of the oil from the aqueous phase, saturate the water layer with

NaCl[7].

Carefully separate the undecatriene layer from the aqueous layer using a separatory funnel.

To recover any dissolved undecatriene, perform a liquid-liquid extraction of the aqueous

layer with a non-polar solvent like dichloromethane.

Combine the initial undecatriene layer with the solvent extract.

Dry the combined organic phase over anhydrous sodium sulfate.

Remove the solvent using a rotary evaporator under reduced pressure to obtain the purified

undecatriene oil.

5. Analysis

The composition and purity of the extracted undecatriene can be analyzed using Gas

Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for the extraction of undecatriene from seaweed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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